methyl 2-[(3,4,6,7,8,9,10,12,13,13a-decahydro-2H-6,13-methanodipyrido[1,2-a:3',2'-e]azocin-1(6aH)-ylcarbonyl)amino]benzoate

• IUPAC Name: methyl 2-(3,15-diazatetracyclo[7.7.1.02,7.010,15]heptadec-7-ene-3-carbonylamino)benzoate
• InChI: InChI=1S/C24H31N3O3/c1-30-23(28)19-8-2-3-9-20(19)25-24(29)27-12-6-7-16-13-17-14-18(22(16)27)15-26-11-5-4-10-21(17)26/h2-3,8-9,13,17-18,21-22H,4-7,10-12,14-15H2,1H3,(H,25,29)
• InChI Key: BHLCSNOXDNLSFX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)N2CCCC3=CC4CC(C32)CN5C4CCCC5
• Molecular Formula: C24H31N3O3
• Molecular Weight: 409.5 g/mol

Description

Synthesis Analysis

The synthesis of complex organic compounds typically involves multiple steps, each introducing new functional groups or building up the carbon skeleton. Common techniques include functional group interconversions, carbon-carbon bond formation, and protective group strategies.

Scientific Research Applications

Neuroleptic Activity

The compound has been studied for its potential neuroleptic (antipsychotic) activity. Research indicates that certain benzamides of N,N-disubstituted ethylenediamines, including derivatives similar to the mentioned compound, have shown inhibitory effects on apomorphine-induced stereotyped behavior in rats, suggesting potential neuroleptic applications (Iwanami et al., 1981).

Chemical Synthesis and Pharmaceutical Applications

The compound is recognized as a bioactive precursor in organic synthesis due to its range of pharmacological activities, including antifungal, antihypertensive, anticancer, antiulcer, antipsychotic, and antiviral properties. Its structural significance and versatility as a substrate in organic synthesis make it an excellent precursor for new bioactive molecules, particularly in the pharmaceutical industry (Farooq & Ngaini, 2019).

Neuropharmacological Activity

Derivatives of the compound have been synthesized and evaluated for their ability to influence learning and memory. Some derivatives have shown significant effects on rat behavior in the conditioned passive avoidance reflex (CPAR) test, indicating potential for neuropharmacological activity and as scaffolds for synthesizing novel derivatives with potential neuropharmacological applications (Tsypysheva et al., 2019).

Insecticidal Properties

Methyl benzoate, a structurally related compound, has been found to be insecticidal against various agricultural and urban pests, including mosquitoes. This indicates potential applications of the compound or its derivatives in pest control and as an environmentally friendly biopesticide (Larson et al., 2021).